Hederagonic acid
Hederagonic acid
Brand Name:
Vulcanchem
CAS No.:
466-01-3
VCID:
VC0204458
InChI:
InChI=1S/C30H46O4/c1-25(2)13-15-30(24(33)34)16-14-28(5)19(20(30)17-25)7-8-22-26(3)11-10-23(32)27(4,18-31)21(26)9-12-29(22,28)6/h7,20-22,31H,8-18H2,1-6H3,(H,33,34)/t20-,21+,22+,26-,27-,28+,29+,30-/m0/s1
SMILES:
CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(=O)C5(C)CO)C)C)C2C1)C)C(=O)O)C
Molecular Formula:
C30H46O4
Molecular Weight:
Hederagonic acid
CAS No.: 466-01-3
Reference Standards
VCID: VC0204458
Molecular Formula: C30H46O4
Molecular Weight:
CAS No. | 466-01-3 |
---|---|
Product Name | Hederagonic acid |
Molecular Formula | C30H46O4 |
IUPAC Name | (4aS,6aR,6aS,6bR,8aR,9R,12aR,14bS)-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-4a-carboxylic acid |
Standard InChI | InChI=1S/C30H46O4/c1-25(2)13-15-30(24(33)34)16-14-28(5)19(20(30)17-25)7-8-22-26(3)11-10-23(32)27(4,18-31)21(26)9-12-29(22,28)6/h7,20-22,31H,8-18H2,1-6H3,(H,33,34)/t20-,21+,22+,26-,27-,28+,29+,30-/m0/s1 |
SMILES | CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(=O)C5(C)CO)C)C)C2C1)C)C(=O)O)C |
Appearance | Powder |
PubChem Compound | 12310388 |
Last Modified | Nov 13 2021 |
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